Cas no 1807054-15-4 (4-Amino-3-(1-bromo-2-oxopropyl)mandelic acid)

• Product Name: 4-Amino-3-(1-bromo-2-oxopropyl)mandelic acid
• CAS No: 1807054-15-4
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4942097
• Update Time: 2025-10-29

4-Amino-3-(1-bromo-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(1-bromo-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12BrNO4/c1-5(14)9(12)7-4-6(2-3-8(7)13)10(15)11(16)17/h2-4,9-10,15H,13H2,1H3,(H,16,17)
• InChI Key： YZPFZXGWWBOPMO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(C(C(=O)O)O)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 0.7
• Topological Polar Surface Area: 101

Additional information on 4-Amino-3-(1-bromo-2-oxopropyl)mandelic acid

Introduction to 4-Amino-3-(1-bromo-2-oxopropyl)mandelic Acid (CAS No. 1807054-15-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Amino-3-(1-bromo-2-oxopropyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1807054-15-4, is a structurally unique compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. This molecule, characterized by a mandelic acid backbone modified with an amino group at the fourth position and a 1-bromo-2-oxopropyl side chain at the third position, presents an intriguing scaffold for the development of novel therapeutic agents. The presence of both amino and carboxylic acid functional groups, along with the electrophilic bromine atom, makes it a valuable intermediate for further derivatization and functionalization, enabling the synthesis of complex molecules with tailored biological activities.

The structure of 4-amino-3-(1-bromo-2-oxopropyl)mandelic acid exhibits a conformational flexibility that allows it to interact with biological targets in multiple ways. The mandelic acid moiety, known for its ability to mimic natural amino acids, facilitates interactions with enzymes and receptors, while the amino group provides a site for further chemical modifications, such as coupling to other pharmacophores or introducing positively charged residues. The 1-bromo-2-oxopropyl side chain introduces both lipophilicity and reactivity, making it an excellent candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

In recent years, the pharmaceutical industry has increasingly focused on the development of small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The unique structural features of 4-amino-3-(1-bromo-2-oxopropyl)mandelic acid make it an attractive candidate for designing PPI modulators. For instance, the mandelic acid moiety can mimic the side chains of natural amino acids involved in PPIs, while the amino group can be used to anchor the molecule into the binding pocket through hydrogen bonding or ionic interactions. Additionally, the bromine atom can serve as a handle for further derivatization using transition-metal-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents that enhance binding affinity and selectivity.

One of the most compelling aspects of 4-amino-3-(1-bromo-2-oxopropyl)mandelic acid is its potential in the development of anticancer agents. Cancer cells often exhibit dysregulated signaling pathways that contribute to their uncontrolled growth and metastasis. By targeting these pathways with small molecule inhibitors derived from 4-amino-3-(1-bromo-2-oxopropyl)mandelic acid, researchers aim to disrupt cancer cell survival mechanisms and induce apoptosis. Preliminary studies have shown that derivatives of this compound can inhibit key enzymes involved in tumor progression, such as kinases and proteases. The ability to fine-tune the structure through SAR studies allows for the identification of compounds with high potency and minimal off-target effects.

The versatility of 4-amino-3-(1-bromo-2-oxopropyl)mandelic acid also extends to its application in neurodegenerative disease research. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by protein misfolding and aggregation, leading to neuronal dysfunction and death. Small molecule chaperones or inhibitors designed based on 4-amino-3-(1-bromo-2-oxopropyl)mandelic acid have shown promise in preventing or reversing these pathological processes. The mandelic acid moiety can interact with misfolded proteins, promoting their correct folding or facilitating their clearance from neurons. Furthermore, the amino group can be functionalized to enhance blood-brain barrier penetration, ensuring that therapeutic agents reach their target sites effectively.

Advances in computational chemistry have further enhanced the utility of 4-amino-3-(1-bromo-2-oxopropyl)mandelic acid as a starting point for drug discovery. Molecular modeling techniques allow researchers to predict how different derivatives will interact with biological targets by simulating their binding modes in silico. This approach not only accelerates the design process but also reduces the need for extensive experimental screening. By leveraging computational tools alongside experimental validation, scientists can rapidly identify promising candidates for further development.

The synthesis of 4-amino-3-(1-bromo-2-oxopropyl)mandelic acid itself is another area where innovation has been significant. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. For instance, multi-step synthetic routes involving transition-metal catalysis have been developed to introduce complexity into the molecule with high precision. These advances have made it feasible to explore more sophisticated derivatives without compromising on quality or scalability.

In conclusion,4-amino-3-(1-bromo--2 oxopropyl ) mandelic acid CAS No .1807054 -15 - 4 is a multifaceted compound with broad applications in chemical biology , medicinal chemistry , anticancer research , neurodegenerative disease treatment ,and beyond . Its unique structural features offer opportunities for designing novel therapeutic agents targeting diverse disease pathways . With ongoing advancements in synthetic chemistry , computational modeling ,and drug discovery technologies ,the potential of this compound continues to expand ,holding promise for future medical breakthroughs .